2,3-Dibromobutanenitrile

Specification

• CAS No.: 25109-76-6
• Molecular Formula: C4H5Br2N
• Molecular Weight: 226.9 g/mol
• IUPAC Name: 2,3-dibromobutanenitrile
• Standard InChI: InChI=1S/C4H5Br2N/c1-3(5)4(6)2-7/h3-4H,1H3
• Standard InChI Key: TWLGLYVADVLALB-UHFFFAOYSA-N
• SMILES: CC(C(C#N)Br)Br
• Canonical SMILES: CC(C(C#N)Br)Br

Introduction

Overview of 2,3-Dibromobutanenitrile

2,3-Dibromobutanenitrile is a chemical compound with the molecular formula $C_4H_5Br_2N$
. It is characterized by the presence of two bromine atoms and a nitrile group attached to a butane backbone. This compound is also known by its IUPAC name, (2S,3R)-2,3-dibromobutanenitrile, and has a molecular weight of approximately 226.90 g/mol.

Synthesis

The synthesis of 2,3-dibromobutanenitrile can be achieved through various methods, including reactions involving bromination followed by nitrilation processes. For example, one method involves the reaction of butyronitrile with bromine in a suitable solvent under controlled conditions.

Chemical Reactions

Research has shown that 2,3-dibromobutanenitrile can participate in several chemical reactions due to its reactive bromine atoms and nitrile group. Notably:

• Deprotonation Reactions: The presence of the cyano group enhances the acidity of adjacent hydrogen atoms, allowing for deprotonation and subsequent nucleophilic substitutions.

• Formation of Vinylsulfones: It has been utilized in the synthesis of β-cyanovinylsulfones through reactions with sodium arylsulfinates.

Biological Activity

Preliminary studies have indicated potential biological activities associated with derivatives of 2,3-dibromobutanenitrile:

• Antimicrobial Activity: Certain derivatives have shown promising antimicrobial properties against various bacterial strains.

• Anthelmintic Activity: Compounds derived from it have been tested for anthelmintic effects, demonstrating efficacy against specific parasitic species.